![molecular formula C13H15NO4 B1528236 4-(2H-1,3-benzodioxol-5-yl)oxane-4-carboxamide CAS No. 1803611-18-8](/img/structure/B1528236.png)
4-(2H-1,3-benzodioxol-5-yl)oxane-4-carboxamide
Overview
Description
4-(2H-1,3-benzodioxol-5-yl)oxane-4-carboxamide, also known as 4-BCA, is a synthetic compound with a variety of scientific applications. It is a heterocyclic compound that contains both an oxane and an amide functional group. 4-BCA has been extensively studied in the fields of medicinal chemistry, biochemistry, and pharmacology due to its potential therapeutic and industrial applications.
Scientific Research Applications
Anticancer Research
Compounds with the benzodioxol moiety have been studied for their anticancer properties . The presence of this moiety in 4-(2H-1,3-benzodioxol-5-yl)oxane-4-carboxamide suggests that it may also possess anticancer activity. Research can be directed towards evaluating its efficacy against various cancer cell lines and understanding its mechanism of action.
Pharmacology
In pharmacology, the study of 4-(2H-1,3-benzodioxol-5-yl)oxane-4-carboxamide can provide insights into its pharmacokinetics and pharmacodynamics . Understanding how the compound interacts with biological systems, its metabolism, and its potential side effects is crucial for developing safe and effective drugs.
Biochemistry
The biochemical applications of this compound could include studying its interaction with enzymes and proteins . It could act as an inhibitor or activator for certain biochemical pathways, providing a tool for probing the intricacies of cellular processes.
properties
IUPAC Name |
4-(1,3-benzodioxol-5-yl)oxane-4-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO4/c14-12(15)13(3-5-16-6-4-13)9-1-2-10-11(7-9)18-8-17-10/h1-2,7H,3-6,8H2,(H2,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBNIZCIKBWXJEU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(C2=CC3=C(C=C2)OCO3)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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